N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide

• IUPAC Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(4-oxoquinazolin-3-yl)propanamide
• InChI: InChI=1S/C22H20N4O5/c27-19(10-11-25-14-23-17-9-5-4-8-16(17)21(25)29)24-18(15-6-2-1-3-7-15)12-26-20(28)13-31-22(26)30/h1-9,14,18H,10-13H2,(H,24,27)
• InChI Key: XWWVGBWPZPMYEG-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)O1)CC(C2=CC=CC=C2)NC(=O)CCN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C22H20N4O5
• Molecular Weight: 420.4 g/mol

Description

N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide is a useful research compound. Its molecular formula is C22H20N4O5 and its molecular weight is 420.425. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Physicochemical Characterization

Research has focused on the synthesis and characterization of various derivatives related to N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide. These compounds have been synthesized to explore their physicochemical properties and structural features. For example, a study by Zablotskaya et al. (2013) detailed the synthesis, physicochemical characterization, and evaluation of cytotoxicity, antimicrobial, anti-inflammatory, and psychotropic activities of new derivatives, highlighting the potential diverse applications of these compounds in medicinal chemistry Zablotskaya et al., 2013.

Antitumor Activity

A significant body of research has been dedicated to investigating the antitumor activities of these compounds. For instance, Ibrahim A. Al-Suwaidan et al. (2016) designed, synthesized, and evaluated novel 3-benzyl-substituted-4(3H)-quinazolinones for their in vitro antitumor activity, demonstrating the potential of these compounds in cancer therapy Ibrahim A. Al-Suwaidan et al., 2016.

Antimicrobial and Anti-inflammatory Properties

Research has also explored the antimicrobial and anti-inflammatory properties of these compounds. For example, Farag et al. (2012) synthesized new 4(3H)-quinazolinone derivatives and screened them for their potential anti-inflammatory and analgesic activities, suggesting their use in treating inflammation and pain Farag et al., 2012.

Antioxidant and Anticancer Activities

Additionally, studies have been conducted to assess the antioxidant and anticancer activities of derivatives. Tumosienė et al. (2020) synthesized novel derivatives and evaluated their antioxidant activity, with some compounds showing significant activity comparable to known antioxidants. Their anticancer activity was also tested, identifying compounds with cytotoxic effects against specific cancer cell lines Tumosienė et al., 2020.

Molecular Docking and QSAR Studies

Molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies have been utilized to understand the interaction of these compounds with biological targets and predict their biological activities. Deep et al. (2013) synthesized a series of derivatives and performed QSAR studies to investigate their antimicrobial and anticancer potentials, providing insights into the structure-activity relationships of these compounds Deep et al., 2013.